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Compound of Interest

Compound Name: AMG28

Cat. No.: B10830891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the multi-kinase inhibitor AMG28 with

alternative compounds targeting its primary mechanisms of action. Through the orthogonal

validation methods detailed herein, researchers can gain a comprehensive understanding of

AMG28's performance, supported by experimental data and detailed protocols.

Introduction to AMG28 and Orthogonal Validation
AMG28 is a multi-kinase inhibitor with notable activity against three primary targets:

Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve), Mitogen-Activated Protein Kinase Kinase

Kinase 14 (MAP3K14 or NIK), and Tau Tubulin Kinase 1 (TTBK1). The validation of its

mechanism of action relies on orthogonal assays, which employ distinct methodologies to

interrogate the same biological question. This approach strengthens the confidence in

experimental findings by minimizing the risk of technology-specific artifacts and off-target

effects. This guide will delve into the comparative efficacy of AMG28 against its key targets and

provide detailed protocols for essential validation experiments.

Target 1: PIKfyve - Comparative Analysis
PIKfyve is a lipid kinase that plays a crucial role in endomembrane trafficking and autophagy by

generating phosphatidylinositol 3,5-bisphosphate (PtdIns(3,5)P2). Its inhibition has been

explored as a therapeutic strategy in cancer and viral diseases.
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Compound Target Assay Type IC50 / Ki Citation(s)

AMG28 PIKfyve Enzymatic 2.2 nM [1]

Apilimod PIKfyve Enzymatic 14 nM [1][2][3][4]

YM-201636 PIKfyve Enzymatic 33 nM [5][6][7][8][9]

Target 2: MAP3K14 (NIK) - Comparative Analysis
MAP3K14, also known as NF-κB-inducing kinase (NIK), is a central regulator of the non-

canonical NF-κB signaling pathway. This pathway is involved in inflammation, immunity, and

the development of some cancers.[10][11][12][13]

Non-Canonical NF-κB Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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